molecular formula C11H12O5 B8317827 Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate

Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate

Cat. No.: B8317827
M. Wt: 224.21 g/mol
InChI Key: UZGJXBDUGPTIBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12O5

Molecular Weight

224.21 g/mol

IUPAC Name

methyl 5-methoxy-2,3-dihydro-1,4-benzodioxine-8-carboxylate

InChI

InChI=1S/C11H12O5/c1-13-8-4-3-7(11(12)14-2)9-10(8)16-6-5-15-9/h3-4H,5-6H2,1-2H3

InChI Key

UZGJXBDUGPTIBW-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=C(C=C1)C(=O)OC)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 2,3-dihydroxy-4-methoxybenzoate (0.176 mol), 1,2-dibromo-ethane (0.282 mol), K2CO3 (0.444 mol) and CuO (1.4 g) in DMF (1000 ml) was stirred for 6 hours, cooled, filtered and the filtrate was evaporated. Water (300 ml) was added. The mixture was extracted twice with DCM (300 ml). The organic layer was separated, washed with a saturated NaHCO3 solution, dried, filtered and the solvent was evaporated. The residue was triturated in DIPE. The precipitate was filtered off and dried, yielding 32.1 g of methyl 2,3-dihydro-8-methoxy-1,4-benzodioxin-5-carboxylate (intermediate 1, mp. 84° C.).
Quantity
0.176 mol
Type
reactant
Reaction Step One
Quantity
0.282 mol
Type
reactant
Reaction Step One
Name
Quantity
0.444 mol
Type
reactant
Reaction Step One
[Compound]
Name
CuO
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
Quantity
1000 mL
Type
solvent
Reaction Step One

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